3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-5-(4-fluorophenyl)-2-(3-nitrophenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione

• Molecular Formula: C25H19BrFN3O7
• Molecular Weight: 572.3 g/mol
• IUPAC Name: 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-5-(4-fluorophenyl)-2-(3-nitrophenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C25H19BrFN3O7/c1-2-36-19-11-13(10-18(26)22(19)31)21-20-23(37-29(21)16-4-3-5-17(12-16)30(34)35)25(33)28(24(20)32)15-8-6-14(27)7-9-15/h3-12,20-21,23,31H,2H2,1H3
• InChI Key: LEZXTALPEUKNBI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C(=CC(=C1)C2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)F)ON2C5=CC(=CC=C5)[N+](=O)[O-])Br)O

Description

The compound 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-5-(4-fluorophenyl)-2-(3-nitrophenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione features a fused pyrrolo-oxazole-dione core with diverse substituents:

• 4-Fluorophenyl: Introduces electron-withdrawing effects.
• 3-Nitrophenyl: Enhances polarizability and electronic conjugation.

Biological Activity

The compound 3-(3-bromo-5-ethoxy-4-hydroxyphenyl)-5-(4-fluorophenyl)-2-(3-nitrophenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione is a complex heterocyclic compound with potential biological activities. Its structure suggests possible interactions with various biological targets, making it a candidate for pharmacological studies.

• Molecular Formula : C25H20BrFN2O5
• Molecular Weight : 527.3391 g/mol
• CAS Number : 1022847-96-6
• SMILES : CCOc1cc(cc(c1O)Br)C1N(OC2C1C(=O)N(C2=O)c1ccc(cc1)F)c1ccccc1

Antimicrobial Activity

Recent studies indicate that derivatives of pyrrolo[3,4-d][1,2]oxazole compounds exhibit significant antimicrobial properties. For instance:

• The minimum inhibitory concentration (MIC) of similar compounds ranged from 0.22 to 0.25 μg/mL against various pathogens, including Staphylococcus aureus and Escherichia coli .
• Compounds in this class have shown synergistic effects with established antibiotics like Ciprofloxacin, enhancing their efficacy against resistant strains .

Antiproliferative Effects

Research has demonstrated that this compound and its analogs possess antiproliferative activity against cancer cell lines:

• In vitro assays revealed that certain derivatives inhibited cell proliferation in HeLa cells with IC50 values indicating potent activity .
• The mechanism of action appears to involve disruption of microtubule dynamics and spindle morphology during mitosis .

Enzyme Inhibition

The compound has been evaluated for its ability to inhibit key enzymes involved in various biological processes:

• Notably, it has shown activity against dihydroorotate dehydrogenase (DHODH), an enzyme critical for pyrimidine synthesis in both humans and Plasmodium falciparum, the malaria parasite .
• IC50 values for DHODH inhibition ranged from 12.27 to 31.64 μM, suggesting potential applications in immunosuppressive therapies and antimalarial drug development .

Case Study 1: Antimicrobial Evaluation

A series of pyrazole derivatives structurally similar to the target compound were synthesized and evaluated for their antimicrobial properties. The most active derivative exhibited an MIC of 0.22 μg/mL against Staphylococcus aureus, demonstrating the potential of this chemical scaffold in developing new antimicrobial agents .

Case Study 2: Anticancer Activity

In a study assessing the antiproliferative effects on HeLa cells, modifications to the compound's structure led to enhanced activity. The derivatives were tested for their ability to inhibit cell growth and showed promising results with IC50 values below 10 μM . This indicates that structural variations can significantly impact biological activity.

Summary of Findings

Biological Activity	Observed Effects	Reference
Antimicrobial	MIC values as low as 0.22 μg/mL
Antiproliferative	IC50 < 10 μM against HeLa cells
Enzyme Inhibition	DHODH IC50: 12.27 - 31.64 μM

Comparison with Similar Compounds

Substituent Effects on Polarizability

The target compound’s polarizability (⟨α⟩ = 645.71 a.u.) is intermediate compared to derivatives with π-linkers. For example:

• DPTM-5 (5,5′-dimethyl-2,2′-bifuran as π-linkers): ⟨α⟩ = 677.51 a.u. .
• DPTM-3 (2,5-dimethyloxazolo[5,4-d]oxazole): ⟨α⟩ = 640.19 a.u. .

The lower ⟨α⟩ of the target compound compared to DPTM-5 may stem from its non-conjugated substituents (e.g., bromo, ethoxy), which disrupt extended π-systems.

Molecular Weight and Substituent Diversity

Compound	Molecular Weight	Key Substituents
Target Compound	~645 (estimated)	3-Bromo-5-ethoxy-4-hydroxyphenyl, 4-F, 3-NO2
Compound (C27H23BrN2O4)	519.395	3-Bromophenyl, methyl, 3-oxo-1,3-diphenylpropyl
Compound (C23H15ClFN3O5)	467.84	4-Chlorophenyl, 4-fluorophenyl, 4-nitrophenyl

The target compound’s higher molecular weight reflects its bulky bromo-ethoxy-hydroxyphenyl group, which may impact solubility compared to smaller analogs .

Electronic and Steric Effects

• Steric Hindrance : The ethoxy group in the target compound introduces steric effects absent in analogs like 3-(5-bromo-2-hydroxyphenyl)-5-(4-methoxyphenyl)-2-phenyldihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione (), which has a smaller methoxy group .

Key Research Findings

• Polarizability: The target compound’s ⟨α⟩ value (645.71 a.u.) aligns with derivatives lacking conjugated π-linkers, underscoring the role of substituent choice in nonlinear optical properties .
• Bioactivity Potential: Structural similarities to antimicrobial and antimitotic analogs suggest untapped pharmacological applications, though empirical validation is needed .
• Synthetic Challenges : Halogenated and nitro groups may complicate synthesis, requiring optimized conditions (e.g., palladium catalysis for cross-coupling, as in ) .